Cas no 1904165-62-3 (2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate)

• Product Name: 2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate
• CAS No: 1904165-62-3
• MF: C₁₄H₂₁F₃N₄O₄S
• MW: 398.40115237236
• CID: 6472912
• PubChem ID: 92115011
• Update Time: 2025-05-25

2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate
• 1904165-62-3
• 2,2,2-trifluoroethyl 4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane-1-carboxylate
• 2,2,2-trifluoroethyl 4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane-1-carboxylate
• F6512-8121
• 2,2,2-trifluoroethyl 4-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate
• AKOS025376572

• Inchi： 1S/C14H21F3N4O4S/c1-10-12(11(2)19(3)18-10)26(23,24)21-6-4-5-20(7-8-21)13(22)25-9-14(15,16)17/h4-9H2,1-3H3
• InChI Key： TYUFMRZHDZBSAS-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N1CCN(C(=O)OCC(F)(F)F)CCC1)(=O)=O

Computed Properties

• Exact Mass: 398.12356082g/mol
• Monoisotopic Mass: 398.12356082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.1Ų

Additional information on 2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate

Recent Advances in the Study of 2,2,2-Trifluoroethyl 4-(1,3,5-Trimethyl-1H-Pyrazol-4-yl)Sulfonyl-1,4-Diazepane-1-Carboxylate (CAS: 1904165-62-3)

The compound 2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate (CAS: 1904165-62-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of this compound, which belongs to the class of sulfonamide derivatives. The presence of the trifluoroethyl group and the diazepane ring structure has been shown to enhance its binding affinity to specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and interactions.

Pharmacological evaluations have revealed that 2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate exhibits promising activity as a modulator of GABA receptors, which are critical targets for the treatment of anxiety, epilepsy, and sleep disorders. In vitro and in vivo studies have demonstrated its efficacy in reducing neuronal excitability, suggesting its potential as a novel anxiolytic or anticonvulsant agent. Furthermore, its metabolic stability and pharmacokinetic profile have been investigated, with results indicating favorable oral bioavailability and blood-brain barrier penetration.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Preliminary data suggest that it may inhibit specific signaling pathways involved in tumor growth and metastasis. For instance, studies have shown its ability to modulate the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate as a clinical candidate. Issues such as off-target effects, dose-dependent toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to improve its selectivity and reduce adverse effects.

In conclusion, 2,2,2-trifluoroethyl 4-(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane-1-carboxylate represents a promising candidate for further development in both CNS and oncology therapeutics. Its unique chemical structure and pharmacological profile make it a valuable subject of study in the field of medicinal chemistry. Future research should aim to validate its efficacy and safety in preclinical and clinical settings, paving the way for its potential translation into clinical practice.